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Compound Name: 2-methoxypentanal

Cat. No.: B6267200 Get Quote

In-Depth Technical Guide to 2-Methoxypentanal
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methoxypentanal is an organic compound belonging to the class of α-methoxy aldehydes.

Its chemical structure, featuring a methoxy group on the carbon atom adjacent to the aldehyde

carbonyl, influences its reactivity and potential applications in organic synthesis. This guide

provides a comprehensive overview of the known properties and expected chemical behavior

of 2-methoxypentanal, intended to serve as a valuable resource for professionals in research

and development. Due to the limited availability of experimental data for this specific

compound, information from closely related structures and general chemical principles is also

discussed to provide a broader context.

Core Data Presentation
The CAS Registry Number for 2-methoxypentanal is 85363-89-9.[1] Its molecular formula is

C₆H₁₂O₂, corresponding to a molecular weight of 116.16 g/mol .[1]

Physical Constants
A thorough search of available scientific literature and chemical databases reveals a scarcity of

experimentally determined physical constants for 2-methoxypentanal. The table below
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summarizes the available information and includes data for the related isomer, 5-

methoxypentanal, for comparative purposes.

Property 2-Methoxypentanal
5-Methoxypentanal
(Isomer for Comparison)

CAS Number 85363-89-9[1] 84629-00-5

Molecular Formula C₆H₁₂O₂[1] C₆H₁₂O₂

Molecular Weight 116.16 g/mol [1] 116.16 g/mol

Boiling Point Data not available 155.2 °C at 760 mmHg

Density Data not available 0.938 g/cm³

Refractive Index Data not available 1.418

Note: The physical constants for 5-methoxypentanal are provided as a reference for a

structurally related isomer and should not be assumed to be representative of 2-
methoxypentanal.

Experimental Protocols
A detailed, validated experimental protocol for the synthesis of 2-methoxypentanal is not

readily available in the published literature. However, a general method for the preparation of α-

methoxy aldehydes involves the oxidation of the corresponding β-methoxy alcohol.

General Synthesis of an α-Methoxy Aldehyde
This protocol describes a plausible, non-optimized route for the synthesis of a generic α-

methoxy aldehyde, which could be adapted for 2-methoxypentanal starting from 2-methoxy-1-

pentanol.

Materials:

2-Methoxy-1-pentanol

Anhydrous dichloromethane (DCM)
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Pyridinium chlorochromate (PCC) or other suitable mild oxidizing agent

Anhydrous diethyl ether

Silica gel

Sodium bicarbonate solution (saturated)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-

methoxy-1-pentanol in anhydrous DCM.

To this solution, add a molar excess of PCC in one portion.

Stir the reaction mixture vigorously at room temperature and monitor the reaction progress

by thin-layer chromatography (TLC).

Upon completion of the reaction (disappearance of the starting alcohol), dilute the reaction

mixture with anhydrous diethyl ether and stir for an additional 15 minutes.

Filter the mixture through a pad of silica gel to remove the chromium salts, washing the filter

cake with additional diethyl ether.

Combine the organic filtrates and wash sequentially with saturated sodium bicarbonate

solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure.

The crude product can be purified by fractional distillation or column chromatography on

silica gel to yield the desired α-methoxy aldehyde.
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Note: This is a generalized procedure and would require optimization for the specific synthesis

of 2-methoxypentanal. The choice of oxidizing agent and reaction conditions may need to be

adjusted to maximize yield and minimize side reactions.

Chemical Reactivity and Signaling Pathways
There is no specific information available in the scientific literature regarding signaling

pathways involving 2-methoxypentanal. The reactivity of 2-methoxypentanal is primarily

dictated by the aldehyde functional group. The presence of the α-methoxy group can influence

the electrophilicity of the carbonyl carbon and the stability of reaction intermediates.

The aldehyde group is susceptible to nucleophilic attack, which is a fundamental reaction in its

chemical behavior.[2]

General Reactivity of α-Methoxy Aldehydes
The following diagram illustrates a general reaction pathway for an α-methoxy aldehyde,

specifically the nucleophilic addition to the carbonyl group.

α-Methoxy Aldehyde R-CH(OCH₃)-CHO Tetrahedral Intermediate R-CH(OCH₃)-CH(O⁻)-NuNucleophilic AttackNucleophile (Nu⁻) Adduct R-CH(OCH₃)-CH(OH)-NuProtonation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b6267200#2-methoxypentanal-cas-number-and-
physical-constants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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